Cas no 10250-49-4 (Butanoic acid, 2,2-diethyl-, methyl ester)

• Product Name: Butanoic acid, 2,2-diethyl-, methyl ester
• CAS No: 10250-49-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 1133526
• PubChem ID: 12490687
• Update Time: 2025-04-20

Butanoic acid, 2,2-diethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,2-diethyl-, methyl ester
• methyl 2,2-diethylbutanoate
• SCHEMBL2477744
• 10250-49-4
• DTXSID30500220

• Inchi： 1S/C9H18O2/c1-5-9(6-2,7-3)8(10)11-4/h5-7H2,1-4H3
• InChI Key： IGTCPEIOLUENHZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)(CC)CC)=O

Computed Properties

• Exact Mass: 158.13068g/mol
• Monoisotopic Mass: 158.13068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 158.24g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų